Cas no 868215-22-9 (2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide)

• Product Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide
• CAS No: 868215-22-9
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 6047523
• PubChem ID: 4275473
• Update Time: 2025-06-07

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide
• 4-Thiomorpholineacetamide, 2,6-dimethyl-3,5-dioxo-N-phenyl-
• AKOS024609444
• 868215-22-9
• SR-01000015163
• F1800-0059
• HMS1430A08
• IFLab1_006344
• SR-01000015163-1
• 2-(2,6-dimethyl-3,5-dioxothiomorpholino)-N-phenylacetamide

• Inchi： 1S/C14H16N2O3S/c1-9-13(18)16(14(19)10(2)20-9)8-12(17)15-11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,15,17)
• InChI Key： IIUXKGDZQRJYSJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2)=O)C(=O)C(C)SC(C)C1=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 583.4±45.0 °C(Predicted)
• pka: 13.57±0.70(Predicted)

Additional information on 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide

Professional Introduction to Compound with CAS No. 868215-22-9 and Product Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide

The compound with the CAS number 868215-22-9 and the product name 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The molecular structure of this compound incorporates a complex heterocyclic framework, which is integral to its biological activity and mechanism of action.

At the core of this compound's design lies the 2,6-dimethyl-3,5-dioxothiomorpholin-4-yl moiety, a highly sophisticated functional group that contributes to its distinctive chemical behavior. This moiety is characterized by its dual functionality, featuring both an oxygen and a sulfur atom within a morpholine ring. The presence of these heteroatoms allows for multiple interactions with biological targets, making it an attractive scaffold for drug discovery. The N-phenylacetamide component further enhances the compound's pharmacological profile by providing a polar interaction surface that can modulate receptor binding affinity.

Recent studies have highlighted the importance of such multifunctional scaffolds in the development of novel therapeutic agents. The 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide structure has been investigated for its potential in targeting various biological pathways, particularly those involved in inflammation and pain management. Preliminary in vitro studies have demonstrated promising results, indicating that this compound may exhibit significant efficacy as an anti-inflammatory agent. The dual functionality of the morpholine ring allows for selective binding to specific enzymes and receptors, which is crucial for minimizing side effects and improving therapeutic outcomes.

The synthesis of this compound involves a series of well-designed chemical transformations that highlight the expertise required in modern organic synthesis. The 2,6-dimethyl-3,5-dioxothiomorpholin-4-yl group is synthesized through a multi-step process that begins with the formation of a thioether linkage followed by ring closure. This stepwise approach ensures high yield and purity, which are essential for subsequent biological evaluations. The introduction of the N-phenylacetamide moiety is achieved through nucleophilic substitution reactions, where careful control over reaction conditions is necessary to avoid unwanted byproducts.

In the realm of drug discovery, the integration of computational chemistry has revolutionized the way new compounds are designed and evaluated. Molecular modeling techniques have been employed to predict the binding interactions between 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide and target proteins. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts. Additionally, virtual screening methods have been utilized to identify potential lead compounds within large chemical libraries, streamlining the drug discovery process.

The pharmacological activity of this compound has been further explored through preclinical studies conducted in animal models. These studies have shown that 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide exhibits potent anti-inflammatory effects without significant toxicity. The compound's ability to modulate key inflammatory pathways has made it a candidate for further development in treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its structural features suggest potential applications in other therapeutic areas, including neurodegenerative diseases and cancer.

As research in chemical biology continues to advance, new methodologies are being developed to enhance our understanding of molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-function relationships of complex molecules like 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide. These high-resolution structural data provide critical insights into how the compound interacts with biological targets and how these interactions can be optimized for improved therapeutic efficacy.

The development of novel pharmaceuticals is not only dependent on innovative chemical structures but also on efficient synthetic methodologies that ensure scalability and cost-effectiveness. Process chemistry plays a pivotal role in translating promising candidates into viable drugs. The synthesis of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-phenylacetamide has been optimized to meet industrial standards, ensuring that large-scale production can be achieved with minimal environmental impact. Green chemistry principles have been incorporated into the synthetic route to reduce waste generation and improve energy efficiency.

Future directions in the study of this compound include exploring its potential as a prodrug or combination therapy with other therapeutic agents. Prodrug formulations can enhance bioavailability and target specificity while reducing systemic side effects. Combination therapy approaches may offer synergistic benefits by targeting multiple pathways simultaneously. Additionally, advances in delivery systems such as nanotechnology are being explored to improve drug delivery efficiency and patient compliance.

In conclusion,868215-22-9and its corresponding product name,2-(2,6-dimethyl-3,5-dioxothiomorpholin -4 -y l)-N - phen y lacet amide, represent a significant contribution to modern pharmaceutical research. Their unique structural features and promising biological activity make them valuable candidates for further development in treating various diseases. As research continues to uncover new applications for these compounds,868215 -22 -9and similar molecules will undoubtedly play a crucial role in shaping future therapeutic strategies.